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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of C.I. Reactive Orange 122,

a bifunctional azo dye, in various buffer systems, crucial for optimizing its application in textile

dyeing and other research contexts. While direct comparative studies of Reactive Orange 122
in specific buffer systems are not extensively published, this document synthesizes available

data on its stability, degradation, and the general principles of reactive dyeing to guide

researchers in selecting optimal conditions.

Introduction to Reactive Orange 122
Reactive Orange 122 (RO122) is a synthetic dye widely used for coloring cellulosic fibers like

cotton.[1] As a bifunctional reactive dye, it contains two reactive groups, typically a

monochlorotriazine and a vinyl sulfone group.[1][2][3] This dual functionality allows for the

formation of two stable covalent bonds with the hydroxyl groups of cellulose fibers, leading to

high fixation efficiency and excellent wash fastness compared to monofunctional dyes.[2][3][4]

The performance of RO122 is critically dependent on the pH of the application medium, which

is controlled by buffer systems.
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The Critical Role of pH and Buffer Systems in
Reactive Dyeing
The application of reactive dyes like RO122 to cellulosic fibers is a two-stage process, each

requiring distinct pH conditions for optimal performance.[5][6] Buffer systems are essential for

maintaining precise pH control throughout the dyeing process, ensuring uniform dye uptake,

maximizing fixation, and minimizing dye wastage through hydrolysis.[7][8]

Exhaustion Phase: In this initial stage, the dye is adsorbed onto the fiber surface. This

process is typically carried out under neutral to slightly acidic conditions (pH 5-7).[9] An

alkaline environment at this stage would cause premature hydrolysis of the dye, where the

reactive groups react with water instead of the fiber, rendering the dye inactive.[10]

Fixation Phase: Following exhaustion, the pH of the dyebath is raised to alkaline conditions

(typically pH 10.5-11.5) by adding an alkali, such as sodium carbonate.[10][11] This high pH

ionizes the hydroxyl groups on the cellulose fiber, making them nucleophilic and ready to

react with the electrophilic reactive groups of the dye to form a stable covalent bond.[7][12]

The primary challenge in this process is balancing the rate of dye-fiber fixation against the

competing reaction of dye hydrolysis.[13] An excessively high pH can accelerate the rate of

hydrolysis more than the rate of fixation, leading to reduced color yield and poor wash fastness.

[9][13][14] This is where a well-chosen buffer system becomes critical, allowing for a gradual

and controlled increase in pH.[7][8]

Performance and Stability of Reactive Orange 122
Across Different pH Ranges
While specific performance data in various buffer systems is limited, studies on the degradation

and general behavior of reactive dyes provide insights into the stability of Reactive Orange
122 at different pH values.
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pH Range Stage of Dyeing

Expected
Performance of
Reactive Orange
122

Rationale

Acidic (pH < 6)
Pre-treatment / Initial

Dyebath

High Stability, Low

Reactivity. The dye

remains stable with

minimal hydrolysis. A

slightly acidic starting

pH can prevent

premature reaction.[9]

The covalent bonding

process is reversed

under acidic

conditions. The

reactive groups are

not activated, and

cellulose is not

ionized.[9]

Neutral (pH 6-7) Exhaustion Phase

Optimal Stability for

Adsorption. The dye

shows good stability,

allowing for even

adsorption onto the

fiber without

significant hydrolysis.

At neutral pH, the rate

of hydrolysis is low,

maximizing the

amount of active dye

available for the

subsequent fixation

step.

Alkaline (pH 10-11.5) Fixation Phase

High Reactivity,

Moderate Stability.

This is the optimal

range for the covalent

reaction between the

dye and fiber.[10]

The high pH activates

the cellulose fibers.

However, the rate of

hydrolysis also

increases significantly

in this range. A

controlled pH is

crucial.[13][14]

Strongly Alkaline (pH

> 12)
-

Low Stability, High

Hydrolysis. The dye is

prone to rapid

hydrolysis, leading to

poor fixation and color

yield.

The rate of hydrolysis

outcompetes the rate

of fixation, leading to

significant dye

deactivation and

wastage.[9][14]
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This table is a synthesis of general principles of reactive dyeing and is intended as a guideline.

Optimal pH may vary based on specific conditions such as temperature and dye concentration.

Comparison with Alternative Reactive Dyes
Reactive Orange 122's bifunctional nature offers distinct advantages over older,

monofunctional reactive dyes.

Feature
Bifunctional Dyes (e.g.,
Reactive Orange 122)

Monofunctional Dyes (e.g.,
Dichlorotriazine Dyes)

Reactive Groups
Two (e.g., Monochlorotriazine

+ Vinyl Sulfone)
One (e.g., Dichlorotriazine)

Fixation Efficiency

High; the presence of two

reactive groups increases the

probability of forming a

covalent bond with the fiber.[2]

[3]

Lower; dependent on a single

reaction event.

Dye-Fiber Bond Stability

Generally higher due to the

potential for crosslinking and

the stable nature of the formed

bonds.[4]

Can be lower, depending on

the specific reactive group.

Reproducibility

Generally better, as they can

be less sensitive to variations

in dyeing parameters like

temperature and alkali dosing.

[3]

Can be more sensitive to

process variations.

Washing-Off

The higher fixation rate means

less hydrolyzed dye needs to

be washed off.[15]

Requires thorough and

extensive washing to remove

unfixed, hydrolyzed dye to

achieve good fastness.[14]

Color Range
Available in a wide and bright

range of colors.[3]

Often used for brilliant shades

but may be less suitable for

deep tertiary colors.[2]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#performance-of-reactive-orange-122-in-different-buffer-systems-a-comparative-guide
https://longwayeducation.com/2024/05/22/types-of-reactive-dyes/
https://www.scribd.com/document/245991547/Bifunctional-Reactive-Dyes
https://www.researchgate.net/publication/230495708_Dye-fibre_bond_stabilities_of_dyeings_of_bifunctional_reactive_dyes_containing_a_monochlorotriazine_and_a_ss-hydroxyethylsulphone_sulphuric_acid_ester_group
https://www.scribd.com/document/245991547/Bifunctional-Reactive-Dyes
https://www.researchgate.net/publication/296865568_Substitution_of_monofunctional_reactive_dyes_with_new_bifunctional_reactive_dyes
https://www.cowint.com/hydrolysis-of-reactive-dyes
https://www.scribd.com/document/245991547/Bifunctional-Reactive-Dyes
https://longwayeducation.com/2024/05/22/types-of-reactive-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Protocol for Exhaust Dyeing of Cotton with
Reactive Orange 122
This protocol outlines the standard procedure for dyeing cotton fabric, which can be adapted to

test different buffer systems.

Materials:

Cotton fabric, pre-scoured and bleached

Reactive Orange 122

Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄)

Alkali/Buffer system (e.g., Sodium Carbonate, Sodium Bicarbonate, or a mixed buffer

system)

Mild detergent (for wash-off)

Laboratory dyeing machine or water bath with stirrer

Procedure:

Prepare the Dyebath: Set up the dyebath with the required amount of water at a neutral to

slightly acidic pH. The liquor ratio (ratio of the weight of goods to the volume of liquor) is

typically between 1:10 and 1:20.[16]

Dye Dissolution: Separately dissolve the calculated amount of Reactive Orange 122 in a

small amount of warm water and add it to the dyebath.

Exhaustion: Immerse the cotton fabric in the dyebath at room temperature. Start agitation.

Gradually raise the temperature to the recommended level for the dye (e.g., 60-80°C for hot

brand dyes).[17] Add the required amount of salt (e.g., 40-80 g/L) in portions over 20-30

minutes to aid the exhaustion of the dye onto the fabric.[16] Continue this phase for 30-45

minutes.[17]
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Fixation: Add the chosen alkali or buffer system to the dyebath to raise the pH to the target

level (e.g., 10.5-11.5). The alkali should be added portion-wise or via a dosing pump to

ensure a gradual pH increase. Continue the dyeing process at the target temperature for

another 45-60 minutes to allow for fixation.[17]

Wash-Off: After dyeing, drain the dyebath. Rinse the fabric thoroughly with cold water,

followed by hot water to remove loose dye.[6]

Soaping: Wash the dyed fabric with a mild detergent solution at near boil (e.g., 95°C) for 10-

15 minutes to remove all hydrolyzed and unfixed dye.[18]

Final Rinse and Dry: Rinse the fabric again with warm and then cold water until the water

runs clear. Dry the fabric.[18]

Protocol for Determining the Rate of Hydrolysis
(Adapted from HPLC method)
This protocol can be used to quantitatively compare the stability of Reactive Orange 122 in

different buffer systems by measuring the rate of hydrolysis.

Materials:

Reactive Orange 122

Buffer solutions of different compositions and pH values

High-Performance Liquid Chromatography (HPLC) system with a C18 reverse-phase column

and UV-Vis detector

Thermostated water bath

0.1N HCl for neutralization

Acetonitrile, ion-pairing agents (e.g., tetrabutylammonium bromide), and buffer salts (e.g.,

ammonium dihydrogen phosphate) for mobile phase preparation.[11]

Procedure:
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Sample Preparation: Prepare solutions of Reactive Orange 122 in the different buffer

systems to be tested, at a known concentration.

Incubation: Place the prepared solutions in a thermostated water bath set to a typical dyeing

temperature (e.g., 60°C).

Time-Point Sampling: At regular time intervals (e.g., 0, 15, 30, 45, 60, 90, 120 minutes),

withdraw an aliquot (e.g., 10 mL) from each solution.[11]

Quenching the Reaction: Immediately neutralize the withdrawn sample to pH 7 with 0.1N

HCl to stop any further hydrolysis.[11]

HPLC Analysis: Analyze each neutralized sample by HPLC. The unhydrolyzed (active) dye

and the hydrolyzed dye will have different retention times and can be separated and

quantified.[11]

Data Analysis: Plot the concentration of the unhydrolyzed dye against time for each buffer

system. The rate of hydrolysis can be determined from the slope of this plot, typically

following pseudo-first-order kinetics.[19]

Visualizing the Dyeing Workflow
The following diagrams illustrate the key processes in the application of Reactive Orange 122.
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Orange 122.
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Caption: Competing reactions of fixation and hydrolysis in reactive dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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